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Compound of Interest

Compound Name: L-Tyrosine-15N,d7

Cat. No.: B12417304 Get Quote

This technical guide provides an in-depth overview of L-Tyrosine-¹⁵N,d₇, a stable isotope-

labeled amino acid, for researchers, scientists, and professionals in drug development. This

document covers its chemical properties, and key applications, and provides illustrative

diagrams for relevant biological pathways and experimental workflows.

Core Properties of L-Tyrosine-¹⁵N,d₇
L-Tyrosine-¹⁵N,d₇ is a specialized tool in scientific research, where the incorporation of a stable

nitrogen isotope (¹⁵N) and seven deuterium (d) atoms allows for precise tracking and

quantification in complex biological systems. While a specific Chemical Abstracts Service

(CAS) number for the dual-labeled L-Tyrosine-¹⁵N,d₇ is not readily available in public

databases, its molecular weight and the properties of its single-labeled counterparts are well-

documented.

Property Value Reference

Molecular Weight 189.23 g/mol

CAS Number (Labeled) Not Available

Unlabeled L-Tyrosine CAS 60-18-4

L-Tyrosine-¹⁵N CAS 35424-81-8 [1][2]

L-Tyrosine-¹⁵N MW 182.18 g/mol [1][2]
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Key Research Applications
Stable isotope-labeled L-Tyrosine is a versatile tool in a variety of research fields, including

metabolism, proteomics, and neuroscience.

Metabolomics and Metabolism Research
L-Tyrosine-¹⁵N,d₇ serves as an excellent tracer for metabolic flux analysis. By introducing the

labeled tyrosine into a biological system, researchers can track its conversion into various

downstream metabolites, providing insights into metabolic pathways and their kinetics. It is

frequently used as an internal standard in quantitative mass spectrometry-based metabolomics

to ensure accuracy and reproducibility.

Proteomics and Protein Synthesis Analysis
In the field of proteomics, stable isotope labeling by amino acids in cell culture (SILAC) is a

powerful technique for quantitative analysis of proteins. While L-Tyrosine-¹³C₉,¹⁵N is more

commonly referenced for SILAC, the principles of using isotopically labeled amino acids to

differentiate protein populations apply. Cells grown in media containing "heavy" L-Tyrosine-

¹⁵N,d₇ will incorporate it into newly synthesized proteins. When mixed with a control sample

containing "light" (unlabeled) tyrosine, the relative abundance of proteins can be accurately

quantified by mass spectrometry.

Neuroscience and Catecholamine Synthesis
L-Tyrosine is a critical precursor for the synthesis of catecholamine neurotransmitters, including

dopamine and norepinephrine. Research has shown that L-Tyrosine supplementation may help

mitigate cognitive decline under physical and psychological stress by replenishing depleted

catecholamine levels. The use of labeled L-Tyrosine allows for the direct measurement of its

uptake and conversion into these vital neurotransmitters in the brain.

Signaling Pathway: Catecholamine Biosynthesis
The enzymatic conversion of L-Tyrosine to dopamine and norepinephrine is a fundamental

pathway in neurobiology.
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Caption: The enzymatic conversion of L-Tyrosine to key catecholamines.
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Experimental Workflow: SILAC-based Quantitative
Proteomics
The following diagram illustrates a typical workflow for a SILAC experiment utilizing a stable

isotope-labeled amino acid like L-Tyrosine-¹⁵N,d₇.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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